Cas no 1351622-49-5 (3-{(2-methylphenyl)methylsulfanyl}-6-(1H-pyrazol-1-yl)pyridazine)
3-{(2-methylphenyl)methylsulfanyl}-6-(1H-pyrazol-1-yl)pyridazine Chemical and Physical Properties
Names and Identifiers
-
- 3-{(2-methylphenyl)methylsulfanyl}-6-(1H-pyrazol-1-yl)pyridazine
- Pyridazine, 3-[[(2-methylphenyl)methyl]thio]-6-(1H-pyrazol-1-yl)-
- F1899-2244
- AKOS024618689
- SR-01000909659-1
- 3-((2-methylbenzyl)thio)-6-(1H-pyrazol-1-yl)pyridazine
- 3-[(2-methylphenyl)methylsulfanyl]-6-pyrazol-1-ylpyridazine
- 3-{[(2-methylphenyl)methyl]sulfanyl}-6-(1H-pyrazol-1-yl)pyridazine
- SR-01000909659
- 1351622-49-5
-
- Inchi: 1S/C15H14N4S/c1-12-5-2-3-6-13(12)11-20-15-8-7-14(17-18-15)19-10-4-9-16-19/h2-10H,11H2,1H3
- InChI Key: YKOUDIHUVKGYOH-UHFFFAOYSA-N
- SMILES: C1(SCC2=CC=CC=C2C)=NN=C(N2C=CC=N2)C=C1
Computed Properties
- Exact Mass: 282.09391764g/mol
- Monoisotopic Mass: 282.09391764g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 302
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 68.9Ų
Experimental Properties
- Density: 1.24±0.1 g/cm3(Predicted)
- Boiling Point: 498.7±45.0 °C(Predicted)
- pka: 0.18±0.10(Predicted)
3-{(2-methylphenyl)methylsulfanyl}-6-(1H-pyrazol-1-yl)pyridazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1899-2244-2μmol |
3-{[(2-methylphenyl)methyl]sulfanyl}-6-(1H-pyrazol-1-yl)pyridazine |
1351622-49-5 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1899-2244-5μmol |
3-{[(2-methylphenyl)methyl]sulfanyl}-6-(1H-pyrazol-1-yl)pyridazine |
1351622-49-5 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1899-2244-10μmol |
3-{[(2-methylphenyl)methyl]sulfanyl}-6-(1H-pyrazol-1-yl)pyridazine |
1351622-49-5 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1899-2244-20μmol |
3-{[(2-methylphenyl)methyl]sulfanyl}-6-(1H-pyrazol-1-yl)pyridazine |
1351622-49-5 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1899-2244-1mg |
3-{[(2-methylphenyl)methyl]sulfanyl}-6-(1H-pyrazol-1-yl)pyridazine |
1351622-49-5 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1899-2244-2mg |
3-{[(2-methylphenyl)methyl]sulfanyl}-6-(1H-pyrazol-1-yl)pyridazine |
1351622-49-5 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1899-2244-3mg |
3-{[(2-methylphenyl)methyl]sulfanyl}-6-(1H-pyrazol-1-yl)pyridazine |
1351622-49-5 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1899-2244-4mg |
3-{[(2-methylphenyl)methyl]sulfanyl}-6-(1H-pyrazol-1-yl)pyridazine |
1351622-49-5 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1899-2244-5mg |
3-{[(2-methylphenyl)methyl]sulfanyl}-6-(1H-pyrazol-1-yl)pyridazine |
1351622-49-5 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1899-2244-10mg |
3-{[(2-methylphenyl)methyl]sulfanyl}-6-(1H-pyrazol-1-yl)pyridazine |
1351622-49-5 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
3-{(2-methylphenyl)methylsulfanyl}-6-(1H-pyrazol-1-yl)pyridazine Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on 3-{(2-methylphenyl)methylsulfanyl}-6-(1H-pyrazol-1-yl)pyridazine
3-{(2-Methylphenyl)methylsulfanyl}-6-(1H-pyrazol-1-yl)pyridazine: A Comprehensive Overview
The compound 3-{(2-methylphenyl)methylsulfanyl}-6-(1H-pyrazol-1-yl)pyridazine, identified by the CAS number 1351622-49-5, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridazine derivatives, which have garnered considerable attention in recent years due to their unique electronic properties and versatility in synthetic chemistry.
The molecular structure of this compound is characterized by a pyridazine ring system, which serves as the central framework. Attached to this ring are two key substituents: a (2-methylphenyl)methylsulfanyl group at the 3-position and a pyrazol-1-yl group at the 6-position. These substituents not only influence the electronic properties of the molecule but also play a crucial role in determining its reactivity and biological activity.
Recent studies have highlighted the importance of pyridazine derivatives in drug discovery, particularly in the development of anti-cancer agents. The presence of the pyrazole ring in this compound adds another layer of complexity, as pyrazoles are known for their ability to form hydrogen bonds and act as ligands in metalloenzyme inhibition. This makes 3-{(2-methylphenyl)methylsulfanyl}-6-(1H-pyrazol-1-yl)pyridazine a promising candidate for further exploration in medicinal chemistry.
In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product. Researchers have also explored green chemistry approaches to synthesize this compound, emphasizing sustainability and environmental friendliness.
The physicochemical properties of this compound, such as solubility, stability, and melting point, are critical factors in determining its suitability for various applications. Recent advancements in computational chemistry have enabled precise modeling of these properties, providing valuable insights into the molecule's behavior under different conditions.
In conclusion, 3-{(2-methylphenyl)methylsulfanyl}-6-(1H-pyrazol-1-yl)pyridazine represents a fascinating example of how structural complexity can lead to functional diversity in organic compounds. With ongoing research and development efforts, this compound holds great promise for contributing to advancements in both chemical synthesis and therapeutic innovation.
1351622-49-5 (3-{(2-methylphenyl)methylsulfanyl}-6-(1H-pyrazol-1-yl)pyridazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)